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Compound Focus: Heptyl 1-thiohexopyranoside

CAS No.: 85618-20-8

Cat. No.: S591824

Heptyl 1-Thioglucopyranoside (HTG) Overview

The table below summarizes the key identifying information for Heptyl 1-thioglucopyranoside, which is

essential for selecting the correct analytical standards and methods [1].

Property Description

IUPAC Name heptyl 1-thio-B-D-glucopyranoside

Synonyms Heptyl 1-thiohexopyranoside; HEPTYL 1-THIOHEXOPYRANOSIDE; HTG [1] [2]
CAS Number Information not located in search results

Molecular Formula  Ci3H260sS [1]
Molecular Weight 294.408 g/mol [1]

Chemical Structure QHeptyI 1-thioglucopyranoside structure

Suggested Purity Verification Workflow
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Based on standard practices for characterizing organic compounds, here is a recommended workflow for

verifying the purity of HTG. You can use this diagram to plan and track your analytical process.

Sample of
Heptyl 1-thiohexopyranoside

Purity Verified

Click to download full resolution via product page

Key Analytical Techniques

For each step in the workflow, specific techniques should be employed. The following table outlines the

most common and effective methods.

Primary Application

Technique in Purity Methodological Notes & Tips

Verification
High-Performance Primary method for Use a C18 reverse-phase column. Employ a
Liquid assessing purity and  water-acetonitrile gradient. Monitor separation with
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Primary Application

Technique in Purity Methodological Notes & Tips

Verification
Chromatography identifying impurities. UV detection (e.g., 210-230 nm for sugar
(HPLC) chromophores). Compare against a certified

reference standard if available [3].

Thin-Layer Rapid, initial Use silica gel plates. Visualize spots using charring
Chromatography assessment of purity  reagents (e.g., sulfuric acid/ethanol) or specific
(TLC) and identity. stains for sugars [3].

Nuclear Magnetic
Resonance (NMR)

Mass Spectrometry
(MS)

Optical Rotation

Confirm molecular
structure and identify
chemical impurities.

Confirm molecular
weight and identity.

Confirm identity and
enantiomeric purity
for chiral molecules.

'H and **C NMR are essential. Compare spectrum
with published data. Look for extraneous signals
indicating impurities [1].

High-Resolution Mass Spectrometry (HRMS) is
ideal for confirming the exact mass (calculated for
C13H2605S: 294.1501 [2]).

HTG has multiple chiral centers [1]. Measure
specific rotation and compare with literature values.

Frequently Asked Questions

How can I troubleshoot poor resolution of HTG from impurities in HPLC?

¢ Check the mobile phase: Adjust the water/acetonitrile gradient. A shallower gradient can improve

separation.

¢ Modify the buffer: Adding a volatile buffer like ammonium formate or ammonium acetate (e.g.,
10-20 mM) can help sharpen peaks for ionizable compounds.

e Consider column chemistry: If issues persist, try a different column chemistry, such as a phenyl-
hexyl or HILIC column, for alternative selectivity.

The NMR spectrum of my HTG sample shows extra peaks. What should I do?

¢ Identify the impurities: Compare the chemical shifts of the extra peaks with databases of common
solvents or byproducts from the synthesis (e.g., heptanol, unreacted sugar precursors).
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¢ Quantify the impurities: Integrate the peaks. The relative area under each peak provides an
estimate of the impurity level.

e Corroborate with other techniques: Use HPLC to see if the impurities separate and can be
collected for further analysis via MS.

Where can I find reference data for heptyl 1-thiohexopyranoside?

e Structural Databases: The RCSB PDB Ligand Summary page for "HTG" provides 3D coordinates,
SMILES strings, and InChl identifiers, which are invaluable for referencing correct stereochemistry
[1].

e Commercial Suppliers: Check the websites of chemical suppliers that list HTG; they sometimes
provide NMR spectra or HPLC chromatograms in their product specifications.

Key Takeaways for Researchers

o Start with Identity Confirmation: Before purity assessment, always confirm you have the correct
compound using a combination of NMR and MS.

¢ Chromatography is Your Best Tool: HPLC is the most direct and quantitative method for
determining chemical purity.

e Cross-Validate with Multiple Techniques: No single method gives the complete picture. Use HPLC
for quantification, NMR for structural impurity detection, and MS for confirmation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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